Cas no 1398609-81-8 (tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate)

• Product Name: tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate
• CAS No: 1398609-81-8
• Molecular Formula: C₁₇H₂₁NO₄
• Molecular Weight: 303.3529
• MDL: MFCD27986916
• CID: 2094168
• PubChem ID: 70663143

tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-isobenzofuran]-1-carboxylate
• Spiro[azetidine-3,1'(3'H)-isobenzofuran]-1-carboxylic acid, 5'-acetyl-, 1,1-dimethylethyl ester
• tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate
• 5'-Acetylspiro[azetidine-3,1'(3'h)-isobenzofuran]-1-carboxylic acid, 1,1-dimethylethyl ester
• GQZFZXWGEAPBCX-UHFFFAOYSA-N
• SB11356
• AK170933
• OR317305
• tert-b
• SCHEMBL12097185
• 1-(1-Boc-3'H-spiro[azetidine-3,1'-isobenzofuran]-5'-yl)ethanone
• 1398609-81-8
• CS-0048192
• DTXSID901117398
• tert-butyl 6-acetylspiro[1H-isobenzofuran-3,3'-azetidine]-1'-carboxylate
• 5'-Acetylspiro[azetidine-3,1trade mark(3trade markH)-isobenzofuran]-1-carboxylic Acid, 1,1-Dimethylethyl Ester
• AKOS025290937
• 1-(1-Boc-3 inverted exclamation mark H-spiro[azetidine-3,1 inverted exclamation mark -isobenzofuran]-5 inverted exclamation mark -yl)ethanone
• Spiro[azetidine-3,1a(2)(3a(2)H)-isobenzofuran]-1-carboxylic acid, 5a(2)-acetyl-, 1,1-dimethylethyl ester
• tert-Butyl5'-acetyl-3'H-spiro[azetidine-3,1'-isobenzofuran]-1-carboxylate
• YFC60981
• MFCD27986916
• AS-33953
• SY098293
• tert-butyl 6-acetylspiro[1H-2-benzofuran-3,3'-azetidine]-1'-carboxylate
• Spiro(azetidine-3,1'(3'H)-isobenzofuran)-1-carboxylic acid, 5'-acetyl-, 1,1-dimethylethyl ester
• 848-453-0
• tert-butyl 5'-acetyl-3'H-spiro(azetidine-3,1'-isobenzofuran)-1-carboxylate

• MDL： MFCD27986916
• InChIKey： GQZFZXWGEAPBCX-UHFFFAOYSA-N
• Inchi： 1S/C17H21NO4/c1-11(19)12-5-6-14-13(7-12)8-21-17(14)9-18(10-17)15(20)22-16(2,3)4/h5-7H,8-10H2,1-4H3
• SMILES： O1C([H])([H])C2C([H])=C(C(C([H])([H])[H])=O)C([H])=C([H])C=2C21C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 303.14705815g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 303.14705815g/mol
• Heavy Atom Count: 22
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• Boiling Point: 455.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 229.5±28.7 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones